Cas no 69676-63-7 (2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione)

2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione Properties

Names and Identifiers

• 2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione
• 2-[2-(2-hydroxyethoxy)ethyl]isoindole-1,3-dione
• 2-[2-(2-hydroxyethoxy)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2-Phthalimidoethoxy)ethanol
• JBKIFGNPYPHRJA-UHFFFAOYSA-N
• 2-[2-(phthalimido)ethoxy]ethanol
• 1H-Isoindole-1,3(2H)-dione, 2-[2-(2-hydroxyethoxy)ethyl]-
• AR2708
• N-[2-(2-hydroxyethoxy)ethyl]phthalimide
• Z756092268
• SB64236
• 2-[2-(2-Hydroxyethoxy)ethyl]isoindoline-1,3-dione
• AS-45420
• AKOS004909887
• 2-[2-(2-hydroxy-ethoxy)-ethyl]-isoindole-1,3-dione
• A866782
• 69676-63-7
• 2-[2-(2-hydroxy-ethoxy)-ethyl]isoindole-1,3-dione
• SY241006
• DTXSID70373091
• SCHEMBL1463587
• 2-[2-(2-Hydroxyethoxy)ethyl]-isoindoline-1,3-dione
• CS-0045395
• C12H13NO4
• 2-[2-(2-Hydroxyethoxy)ethyl]-1H-isoindole-1,3(2H)-dione
• MFCD06661363
• DB-104121
• +Expand

• MDL： MFCD06661363
• InChIKey： JBKIFGNPYPHRJA-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO4/c14-6-8-17-7-5-13-11(15)9-3-1-2-4-10(9)12(13)16/h1-4,14H,5-8H2
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

• Exact Mass: 235.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 235.08445790g/mol
• Heavy Atom Count: 17
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 0.22940
• PSA: 66.84000
• Color/Form: Pale-yellow to Yellow-brown Solid

2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione Security Information

• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

2-(2-(2-Hydroxyethoxy)ethyl)isoindoline-1,3-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%